Cas no 2228863-10-1 (4-(4-bromo-3-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-bromo-3-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228863-10-1
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6059224
• PubChem ID: 165706555
• Update Time: 2025-10-18

4-(4-bromo-3-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-methoxyphenyl)-1,3-oxazolidin-2-one
• 2228863-10-1
• EN300-1927539

• Inchi： 1S/C10H10BrNO3/c1-14-9-4-6(2-3-7(9)11)8-5-15-10(13)12-8/h2-4,8H,5H2,1H3,(H,12,13)
• InChI Key： JILLODLLEIMPKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1COC(N1)=O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(4-bromo-3-methoxyphenyl)-1,3-oxazolidin-2-one

4-(4-Bromo-3-Methoxyphenyl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

4-(4-Bromo-3-Methoxyphenyl)-1,3-Oxazolidin-2-One, also known by its CAS number 2228863-10-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are widely studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a 1,3-oxazolidinone ring fused with a substituted phenyl group, specifically a 4-bromo-3-methoxyphenyl moiety. This unique combination of functional groups makes it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of 4-(4-Bromo-3-Methoxyphenyl)-1,3-Oxazolidin-2-One typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed strategies such as nucleophilic aromatic substitution and cyclization reactions to assemble this compound. The use of transition metal catalysts has also been reported to enhance the yield and selectivity of these reactions, making the synthesis more scalable and cost-effective.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that oxazolidinones, including this derivative, exhibit antimicrobial properties. Specifically, they have been tested against various bacterial strains, including drug-resistant pathogens, demonstrating promising results. The presence of the bromine and methoxy groups in the phenyl ring is believed to contribute to these activities by modulating the molecule's electronic properties and enhancing its bioavailability.

In addition to its antimicrobial properties, 4-(4-Bromo-3-Methoxyphenyl)-1,3-Oxazolidin-2-One has also been explored for its role in enzyme inhibition. Recent research has focused on its ability to inhibit key enzymes involved in metabolic pathways, which could pave the way for its application in treating metabolic disorders. The compound's ability to interact with these enzymes is attributed to its structural flexibility and the presence of functional groups that facilitate binding.

The chemical stability of this compound is another area of interest. Studies have shown that it exhibits good thermal stability under standard conditions, making it suitable for various industrial applications. However, its reactivity under specific conditions, such as in the presence of strong acids or bases, requires careful consideration during synthesis and storage.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound. These methods provide detailed insights into its molecular structure and purity, ensuring that the compound meets high-quality standards for both research and commercial use.

In conclusion, 4-(4-Bromo-3-Methoxyphenyl)-1,3-Oxazolidin-2-One (CAS No: 2228863-10-1) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers exploring new drug candidates and materials. As ongoing studies continue to uncover its potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.